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Compound of Interest

Compound Name: Acetophenone oxime

Cat. No.: B1294928

An In-depth Technical Guide to Acetophenone
Oxime

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental molecular
properties of acetophenone oxime, detailed experimental protocols for its synthesis, and a
logical workflow for its preparation and analysis. This document is intended to serve as a
valuable resource for researchers and professionals engaged in chemical synthesis and drug
development.

Core Molecular Data

Acetophenone oxime is a chemical compound with significant applications in organic
synthesis. A summary of its key molecular identifiers and properties is presented below for easy
reference.
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Property Value Citations
Molecular Formula CsHoNO [112][3][4][5]
Molecular Weight 135.16 g/mol [1112][31[4]
CAS Number 613-91-2 [11[2][3][5]
Appearance Colorl'ess to pale yellow liquid 4]
or solid

Melting Point 55-60 °C [1]

Boiling Point 118-120 °C at 20 mmHg [1]

Density 1.11 g/mL at 25 °C [1]

Experimental Protocols

The synthesis of acetophenone oxime is a standard laboratory procedure. Below are detailed
methodologies adapted from established protocols.

Protocol 1: Synthesis via Hydroxylamine Hydrochloride
and Sodium Acetate[1][2]

This common method involves the reaction of acetophenone with hydroxylamine hydrochloride
in the presence of a base.

Materials:

e Acetophenone

Hydroxylamine hydrochloride (NH20OH-HCI)

Sodium acetate trihydrate (CHsCOONa-3Hz0)

Ethanol (EtOH)

Water
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Procedure:

Dissolve 1.2 g (10 mmol) of acetophenone in 20 mL of ethanol in a 50 mL round-bottom
flask.[1]

In a separate beaker, dissolve 1.18 g (17 mmol) of hydroxylamine hydrochloride and 0.82 g
(20 mmol) of sodium acetate trihydrate in 15 mL of warm water.[1]

Add the agueous solution to the ethanolic solution of acetophenone in the round-bottom
flask.

Heat the mixture under reflux using a water bath for 20 minutes.[1]

Filter the hot solution rapidly through a fluted filter paper.

Cool the filtrate in an ice bath to induce crystallization of the acetophenone oxime.
Collect the white crystalline product by vacuum filtration.

Wash the crystals with a small volume of cold 50% ethanol.

Dry the product on the filter with suction.

Record the yield and melting point of the final product.[1]

Protocol 2: Synthesis using Potassium Hydroxide[4]

This alternative protocol utilizes potassium hydroxide as the base.

Materials:

Acetophenone
Hydroxylamine hydrochloride
Potassium hydroxide (KOH)

Ethanol
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o Water

Procedure:

 In aflask, dissolve 5 g of hydroxylamine hydrochloride in 10 ml of water.

e Add a solution of 3 g of potassium hydroxide dissolved in 5 ml of water to the flask.
e Add 8 g of acetophenone to the mixture.

e Heat the mixture under reflux on a boiling water bath.

o Add small quantities of alcohol down the reflux condenser until the boiling solution becomes
clear.

» After one hour of heating, stop and cool the solution. Test the solution with litmus paper; it
should be acidic.

o Carefully add potassium hydroxide solution until the solution is no longer acidic.

o Continue boiling for approximately 30 more minutes, periodically checking and neutralizing
any acidity with potassium hydroxide solution.

» To check for reaction completion, mix a few drops of the solution with ice-water. If the sample
solidifies quickly, the reaction is complete.

e Pour the reaction mixture into 100 ml of water containing ice, stirring vigorously.

e Filter the solid product, wash with water, and dry. The product can be recrystallized from
petroleum ether.[4]

Logical and Experimental Workflows

The following diagrams illustrate the key workflows in the synthesis and analysis of
acetophenone oxime.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://prepchem.com/synthesis-of-acetophenone-oxime/
https://www.benchchem.com/product/b1294928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Dissolve Acetophenone
in Ethanol

Prepare Aqueous Solution of
Hydroxylamine HCI and
Sodium Acetate

Heat under Reflux
(20 min)

Combine Solutions

Vacuum Filtration
& Washing

Cool in Ice Bath
(Crystallization)

Acetophenone Oxime
(White Crystals)

Click to download full resolution via product page

Caption: Workflow for the synthesis of acetophenone oxime.
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Caption: General workflow for the analysis of acetophenone oxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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